molecular formula C27H40O4 B8529824 4-(Hexadecyloxy)-1-hydroxynaphthalene-2-carboxylic acid CAS No. 63023-24-5

4-(Hexadecyloxy)-1-hydroxynaphthalene-2-carboxylic acid

Cat. No.: B8529824
CAS No.: 63023-24-5
M. Wt: 428.6 g/mol
InChI Key: MZNDMHFQLUYWAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Hexadecyloxy)-1-hydroxynaphthalene-2-carboxylic acid is a useful research compound. Its molecular formula is C27H40O4 and its molecular weight is 428.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

63023-24-5

Molecular Formula

C27H40O4

Molecular Weight

428.6 g/mol

IUPAC Name

4-hexadecoxy-1-hydroxynaphthalene-2-carboxylic acid

InChI

InChI=1S/C27H40O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-17-20-31-25-21-24(27(29)30)26(28)23-19-16-15-18-22(23)25/h15-16,18-19,21,28H,2-14,17,20H2,1H3,(H,29,30)

InChI Key

MZNDMHFQLUYWAK-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCOC1=CC(=C(C2=CC=CC=C21)O)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

12.3 g of 1,4-dihydroxy-2-naphthoic acid was dissolved in 100 ml of dimethylformamide, and to the solution was added 23.2 g of a 28% methanolic solution of sodium methylate in a nitrogenous atmosphere at 40° C. with stirring. The mixture was heated to 60° C., and 15.3 g of hexadecyl bromide was added thereto dropwise over a period of 30 minutes. The resulting mixture was heated for 3 hours while stirring, cooled, and then poured into 1 liter of ice-water to which 50 ml of concentrated hydrochloric acid had already been added with stirring. The precipitated crude crystals were filtered and washed with water. After addition of 1 g of activated carbon, the mixture was dissolved in 100 ml of methanol while heating. The activated carbon was filtered, and the filtrate was cooled. The precipitated crystals were filtered, washed with methanol and dried to obtain 9.4 g of 1-hydroxy-4-hexadecyloxy-2-naphthoic acid. Melting Point: 121°-124° C.
Quantity
12.3 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
[Compound]
Name
methanolic solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
sodium methylate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
15.3 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
1 L
Type
reactant
Reaction Step Four
Quantity
50 mL
Type
reactant
Reaction Step Four

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